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Acetic acid, systematically known as ethanoic acid, is a ubiquitous chemical in research and
development, valued for its properties as a solvent, reagent, and pH modifier.[1][2][3] However,
its hazardous nature, particularly in its concentrated form (glacial acetic acid), necessitates a
thorough understanding of its safety profile to ensure the well-being of laboratory personnel.[4]
[5] This guide provides a detailed overview of the critical safety information for acetic acid,
drawing from multiple safety data sheets (SDS) to offer a comprehensive resource for the
laboratory setting.

Chemical and Physical Properties

Understanding the fundamental properties of acetic acid is the first step in its safe handling. It
Is a colorless liquid with a characteristic pungent, vinegar-like odor.[2][4][6] The odor threshold
is reported to be between 0.21 and 1.0 parts per million (ppm), but relying on odor alone is not
a reliable indicator of hazardous concentrations.[7][8]

Table 1: Physical and Chemical Properties of Acetic Acid
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Property Value Source(s)
Chemical Formula CHsCOOH [11[31[6]
Molar Mass 60.052 g/mol [3][6]
Appearance Colorless liquid or crystals [2][4]
Odor Pungent, vinegar-like [1114]
Boiling Point 117 - 119 °C (242.6 - 246 °F) [1][9]
Melting Point 16 - 17 °C (60.8 - 62 °F) [1119]
Flash Point 39-407C (103 -1047F) [4][9][10]
(closed cup)
Autoignition Temperature 427 - 485 °C (800.6 - 905 °F) [9][10]
Density 1.049 g/cm3 (liquid) [1][6]
Vapor Density 2.07 - 2.10 (Air =1.0) [4119]
Vapor Pressure 15.4 hPa @ 20 °C [10]

Solubility in Water

Soluble/Miscible

[1]6]1€]

pH

< 2.5 (10 g/L solution)

[9]

pKa

4.76

[1](6]

Note: Glacial acetic acid refers to the concentrated form, which solidifies at temperatures below

16.6°C (61.9°F).[2][4][6]

Hazard Identification and Classification

Acetic acid is classified as a hazardous substance with multiple risk factors. It is a flammable

liquid and vapor and is corrosive, causing severe skin burns and eye damage.[10][11][12]

Table 2: GHS Hazard Classification for Acetic Acid
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor.[11][12]
H314: Causes severe skin
Skin Corrosion/Irritation 1A burns and eye damage.[10]
[11]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[11]

Exposure Limits

To mitigate the risks of chronic and acute health effects, various regulatory bodies have

established occupational exposure limits for acetic acid.

Table 3: Occupational Exposure Limits for Acetic Acid
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Organization Limit Value Notes
Permissible Exposure

OSHA Limit (PEL) - 8-hr 10 ppm (25 mg/m3) [71181[13]
TWA
Recommended

NIOSH Exposure Limit (REL) 10 ppm (25 mg/m3) [7]18]
- 10-hr TWA
Short-Term Exposure

NIOSH o ) 15 ppm (37 mg/m3) [718]
Limit (STEL) - 15-min

ACGIH Threshold Limit Value 10 (25 mg/m?) 7]

m mg/m

(TLV) - 8-hr TWA PP I
Short-Term Exposure

ACGIH o ) 15 ppm (37 mg/m3) [718]
Limit (STEL) - 15-min

EU-OEL 8-hr TWA 10 ppm (25 mg/m3) [14]
Short-Term Exposure

EU-OEL 20 ppm (50 mg/m3) [14]

Limit (STEL)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Toxicological Data

Acetic acid is corrosive and can cause significant damage to tissues upon contact.[4] Inhalation

of vapors can lead to irritation of the eyes, nose, and respiratory tract.[7] Prolonged or repeated

exposure can result in chronic bronchitis, dental erosion, and skin issues.[7]

Table 4: Acute Toxicity Data for Acetic Acid

Route Species Value

Oral LD50 Rat 3.31 g/kg[1]
Inhalation LC50 Mouse 5620 ppm (1 h)[1]
Inhalation LC50 Rat 16000 ppm (4 h)[1]
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LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%. It is important to note that detailed
experimental protocols for these toxicological studies are not typically provided in standard
safety data sheets.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of acetic acid exposure. All laboratory
personnel should be familiar with these procedures and the location of emergency equipment.

Logical Flow of First Aid for Acetic Acid Exposure

jaction Action Action
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immediately flush skin with plenty of water for at least 15 minutes. Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.

Move to fresh air. 0 ine
Remove contaminated clothing. Remove contact lenses if present and easy to do.
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n
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Click to download full resolution via product page
Caption: First aid procedures for different routes of acetic acid exposure.
Experimental Protocol: First Aid Procedures

 Inhalation: Immediately move the exposed individual to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.[15][16][17]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.[15][16] A disinfectant soap
may be used for washing.[15] Seek immediate medical attention.[15][16]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[15][16] If present, remove contact lenses
after the first 5 minutes, then continue rinsing.[18] Seek immediate medical attention,

preferably from an ophthalmologist.[11][18]

 Ingestion: Do NOT induce vomiting.[18][15] If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water to dilute the acid.[11] Never give
anything by mouth to an unconscious person.[16] Seek immediate medical attention.[11][15]

Spill Response Protocol

A clear and well-rehearsed spill response plan is essential for any laboratory handling acetic
acid. The appropriate response will depend on the size of the spill.

Workflow for Acetic Acid Spill Response
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Acetic Acid Spill Occurs

Assess Spill Size and Location
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Caption: Decision workflow for responding to an acetic acid spill in a laboratory.
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Experimental Protocol: Spill Cleanup

Evacuate and Alert: For large spills (generally considered greater than 1 liter), immediately
evacuate the area and alert nearby personnel and the laboratory supervisor.[16][17] For
small spills contained within a chemical fume hood, close the sash.[19]

Personal Protective Equipment (PPE): Before attempting to clean a small spill, don
appropriate PPE, including chemical-resistant gloves (butyl rubber is recommended), splash
goggles, and a lab coat.[18][15][16] For large spills, a self-contained breathing apparatus
and a full protective suit may be necessary.[15]

Ventilation: Ensure adequate ventilation.[11] For spills outside a fume hood, do not re-enter
until the area is determined to be safe.[19]

Containment and Neutralization: For small spills, cover with a neutral-colored absorbent
material such as sand, diatomaceous earth, or a commercial acid neutralizer.[8][18]
Cautiously neutralize the spill with a weak base like sodium bicarbonate or soda ash.[5][14]
[17] Avoid adding water directly to a large spill as it may cause a reaction.[20]

Collection and Disposal: Once neutralized and absorbed, use non-sparking tools to collect
the material into a suitable, labeled container for hazardous waste disposal.[5][11][21]

Decontamination: Clean the spill area thoroughly with soap and water.[17]

Emergency Contact: For large spills, contact your institution's Environmental Health and
Safety (EH&S) department or emergency response team.[16][17]

Handling and Storage

Proper handling and storage procedures are critical to preventing accidental exposure and
incidents.

o Handling: Always work with concentrated acetic acid in a well-ventilated area, preferably
within a chemical fume hood.[19] Use explosion-proof electrical and ventilating equipment.
[11] Ground and bond containers when transferring the liquid to prevent static discharge.[10]
[11] Wear appropriate PPE, including gloves, goggles, and a lab coat.[15][19]
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» Storage: Store acetic acid in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[16][20] Keep containers tightly closed.[11] Store away from incompatible
materials such as strong oxidizing agents (e.g., chromic acid, nitric acid), strong bases, and
metals.[20][22]

Fire-Fighting Measures

Acetic acid is a flammable liquid with a flashpoint of approximately 39-40°C (103-104°F).[4][9]
[10] Vapors can form explosive mixtures with air.[9][11][14]

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or
water spray.[5][9][14]

e Unsuitable Extinguishing Media: Do not use a solid water stream, as it may scatter and
spread the fire.[5]

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[5][11] Containers may explode when heated.[5][9]

» Protective Equipment: Firefighters should wear a full set of protective clothing and a self-
contained breathing apparatus (SCBA).[5][7]

By adhering to the guidelines outlined in this document, researchers and laboratory personnel
can work safely with acetic acid, minimizing the risk of injury and ensuring a secure research
environment. Always consult your institution's specific safety protocols and the most current
Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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